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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000 Get Quote

Disclaimer: This document provides a summary of publicly available information regarding 2-
Methylhexanamide. Due to a lack of extensive research and published data on this specific

compound, a comprehensive technical guide including detailed experimental protocols and

signaling pathways, as initially requested, cannot be fully compiled at this time. The information

presented herein is for informational purposes for researchers, scientists, and drug

development professionals.

Introduction and IUPAC Nomenclature
2-Methylhexanamide is an organic compound classified as a primary amide. The name "2-
methylhexanamide" is the systematic and recognized IUPAC name for this molecule.[1] It

indicates a six-carbon (hexane) backbone with an amide functional group (-CONH₂) at position

1 and a methyl group (-CH₃) substituent at position 2.

Chemical and Physical Properties
Limited experimental data for 2-Methylhexanamide is available in public databases. The

following table summarizes the key computed properties for this compound.
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Property Value Source

Molecular Formula C₇H₁₅NO PubChem[1]

Molecular Weight 129.20 g/mol PubChem[1]

CAS Number 20923-63-1 PubChem[1]

IUPAC Name 2-methylhexanamide PubChem[1]

Canonical SMILES CCCCC(C)C(=O)N PubChem[1]

InChI

InChI=1S/C7H15NO/c1-3-4-5-
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(H2,8,9)

PubChem[1]
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ZRLFRWNYFMYZEG-

UHFFFAOYSA-N
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Molecular Structure
The structural formula of 2-Methylhexanamide is characterized by a chiral center at the

second carbon atom, to which the methyl group is attached.

Caption: Molecular structure of 2-Methylhexanamide.

Synthesis
Specific, detailed, and validated experimental protocols for the synthesis of 2-
Methylhexanamide are not readily available in peer-reviewed literature. General synthetic

routes for primary amides, such as the reaction of an acyl chloride (2-methylhexanoyl chloride)

with ammonia, or the partial hydrolysis of a nitrile (2-methylhexanenitrile), could theoretically be

employed. However, without experimental validation, these remain speculative pathways.

Potential Research Applications
While there is a notable lack of research on 2-Methylhexanamide itself, its structural analogs

have been investigated in various contexts. For instance, derivatives of hexanamide have been

explored for their biological activities. Research into related compounds may provide a starting

point for investigating the potential applications of 2-Methylhexanamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylhexanamide
https://www.benchchem.com/product/b1654000?utm_src=pdf-body
https://www.benchchem.com/product/b1654000?utm_src=pdf-body
https://www.benchchem.com/product/b1654000?utm_src=pdf-body
https://www.benchchem.com/product/b1654000?utm_src=pdf-body
https://www.benchchem.com/product/b1654000?utm_src=pdf-body
https://www.benchchem.com/product/b1654000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
No specific safety data for 2-Methylhexanamide was found. However, for the parent

compound, Hexanamide, the following hazards have been identified:

Harmful if swallowed.[2][3]

Causes skin irritation.[2][3]

Causes serious eye irritation.[2][3]

May cause respiratory irritation.[2][3]

Standard laboratory safety precautions should be taken when handling any chemical

compound. This includes the use of personal protective equipment such as gloves, safety

glasses, and a lab coat. Work should be conducted in a well-ventilated area.[2][4]

Conclusion and Future Directions
2-Methylhexanamide is a simple, chiral amide for which there is a significant gap in the

scientific literature. There is an opportunity for foundational research into its chemical and

physical properties, development of robust synthetic methods, and exploration of its potential

biological activities. The lack of existing data makes it a candidate for novel research

endeavors. Professionals in drug development and other scientific fields may find its

unexplored nature intriguing for new research projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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